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Compound of Interest

Compound Name: 2-Methoxyethyl 2-sulfanylacetate

CAS No.: 19788-48-8

Cat. No.: B017005

Get Quote

Executive Summary
2-Methoxyethyl 2-sulfanylacetate (CAS: 19788-48-8), also known as 2-Methoxyethyl

Thioglycolate, represents a specialized class of mercapto-esters used primarily as stabilizers in

vinyl halides (PVC) and as chain transfer agents (CTAs) in polymerization.[1][2] Unlike its

ubiquitous counterpart, 2-Ethylhexyl Thioglycolate (2-EHTG), the methoxyethyl variant

incorporates an ether linkage in the ester tail. This structural modification significantly alters its

polarity, solubility profile, and volatility, making it a critical alternative for systems requiring

higher polarity compatibility or reduced migration (exudation) in finished plastics.

This guide objectively compares 2-Methoxyethyl 2-sulfanylacetate against industry

standards, providing experimental workflows for its synthesis and application in thermal

stabilization.

Part 1: Technical Profile & Comparative Analysis
Physicochemical Properties
The presence of the methoxyethyl group (
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) imparts a unique amphiphilic character compared to purely lipophilic alkyl esters.

Property
2-Methoxyethyl 2-
sulfanylacetate

2-Ethylhexyl
Thioglycolate
(Standard)

Methyl
Thioglycolate (Low
MW)

CAS Number 19788-48-8 7659-86-1 2365-48-2

Molecular Weight 150.19 g/mol 204.33 g/mol 106.14 g/mol

Boiling Point
~110°C (at reduced

pressure)
260°C (atm) 169°C (atm)

Polarity High (Ether + Ester) Low (Aliphatic tail) Moderate

Water Solubility Moderate Negligible Low

Odor Profile Distinct Sulfurous
Low Odor (Industry

Preferred)
Pungent/High V.P.

Primary Utility

Polar PVC

formulations,

Depilatories

General PVC, Rubber

CTA

Synthesis

Intermediate

Performance Comparison: PVC Stabilization
In polyvinyl chloride (PVC) processing, thioglycolates are reacted with Antimony (Sb) or Tin

(Sn) to form heat stabilizers. These compounds scavenge labile chlorine atoms to prevent

degradation (yellowing/blackening).

The Problem with Standard (2-EHTG): While effective, long-chain aliphatic esters can suffer

from "plate-out" or exudation in highly polar resin formulations, leading to surface greasiness.

The Methoxyethyl Advantage: The ether oxygen increases compatibility with the polar PVC

matrix. Patent literature suggests that antimony mercaptides derived from alkoxy-esters like

2-methoxyethyl thioglycolate exhibit reduced exudation and improved clarity in specific rigid

PVC applications [1].

Performance Comparison: Chain Transfer Agents (CTA)
In free-radical polymerization (e.g., Acrylics), CTAs control molecular weight (MW).
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Mechanism: The thiol (-SH) transfers a hydrogen to the growing radical chain, terminating it

and initiating a new chain.[3]

Efficiency (

): While 2-EHTG is standard for hydrophobic monomers (Styrene), 2-Methoxyethyl 2-
sulfanylacetate is superior for solution polymerizations involving polar solvents or
monomers (e.g., Hydroxyethyl methacrylate) due to better homogeneity in the reaction
medium.

Part 2: Experimental Protocols
Protocol A: Synthesis of 2-Methoxyethyl 2-
sulfanylacetate
Rationale: Direct esterification of Thioglycolic Acid (TGA) with 2-Methoxyethanol is the most

atom-economical route.

Reagents:

Thioglycolic Acid (99%)

2-Methoxyethanol (Excess)[4]

Catalyst: p-Toluenesulfonic acid (pTSA) (0.5 mol%)

Solvent: Toluene (for azeotropic water removal)

Workflow:

Setup: Equip a 500mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Charge: Add 1.0 eq of Thioglycolic Acid and 1.2 eq of 2-Methoxyethanol. Add Toluene

(approx. 150mL) and pTSA.

Reflux: Heat the mixture to reflux (~115°C). Water generated by the reaction will collect in

the Dean-Stark trap.
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Monitoring: Continue reflux until water evolution ceases (approx. 4-6 hours).

Workup: Cool to RT. Wash the organic layer with saturated

(to remove unreacted acid) and then brine.

Purification: Dry over

, filter, and concentrate under reduced pressure. Distill the residue under vacuum to obtain
the pure ester.

Protocol B: Evaluation of Thermal Stability in PVC (Oven
Test)
Rationale: To validate the efficacy of the methoxyethyl ester as a stabilizer component

compared to 2-EHTG.

Materials:

PVC Resin (K-value 65)

Plasticizer (DOP): 30 phr

Stabilizer A: Antimony tris(2-ethylhexyl thioglycolate) (Control)

Stabilizer B: Antimony tris(2-methoxyethyl thioglycolate) (Test)

Steps:

Compounding: Mix PVC resin, plasticizer, and 2.0 phr of Stabilizer A or B in a high-speed

mixer.

Milling: Process the mixture on a two-roll mill at 180°C for 5 minutes to form a sheet

(thickness 0.5 mm).

Oven Aging: Cut strips (

cm) from the sheet. Place them in a Metrastat oven at 190°C.
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Sampling: Remove a strip every 10 minutes.

Analysis: Measure the Yellowness Index (YI) using a colorimeter.

Expected Result: Stabilizer B (Methoxyethyl) should show comparable initial color hold but

potentially better clarity/transparency due to improved resin compatibility.

Part 3: Mechanistic Visualization
Mechanism of PVC Stabilization
The following diagram illustrates how the thioglycolate ester functions to replace labile chlorine

atoms on the PVC chain, preventing the "zipper" degradation reaction that causes blackening.
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Sb-Mercaptide
(Sb-S-CH2-CO-OR)

 Nucleophilic Attack

Stabilized PVC
(Polymer-S-CH2-CO-OR) Substitution

SbCl3
(Byproduct)

 Elimination

Click to download full resolution via product page

Caption: The stabilization mechanism involves the nucleophilic displacement of labile chlorine

atoms on the PVC backbone by the thioglycolate ligand, halting the dehydrochlorination

cascade.

Synthesis Pathway
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Caption: Acid-catalyzed esterification pathway utilizing azeotropic distillation to drive the

equilibrium toward the target thioglycolate ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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